Cas no 1936592-84-5 (Cyclopentanemethanol, α-[1-(aminomethyl)cyclopropyl]-1-methyl-)

• Product Name: Cyclopentanemethanol, α-[1-(aminomethyl)cyclopropyl]-1-methyl-
• CAS No: 1936592-84-5
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 5276595
• Update Time: 2025-06-15

Cyclopentanemethanol, α-[1-(aminomethyl)cyclopropyl]-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanemethanol, α-[1-(aminomethyl)cyclopropyl]-1-methyl-

• Inchi： 1S/C11H21NO/c1-10(4-2-3-5-10)9(13)11(8-12)6-7-11/h9,13H,2-8,12H2,1H3
• InChI Key： KPPNXIORSORGSR-UHFFFAOYSA-N
• SMILES： C(C1(CCCC1)C)(C1(CC1)CN)O

Additional information on Cyclopentanemethanol, α-[1-(aminomethyl)cyclopropyl]-1-methyl-

Exploring the Unique Properties and Applications of Cyclopentanemethanol, α-[1-(aminomethyl)cyclopropyl]-1-methyl- (CAS No. 1936592-84-5)

In the realm of organic chemistry and pharmaceutical research, Cyclopentanemethanol, α-[1-(aminomethyl)cyclopropyl]-1-methyl- (CAS No. 1936592-84-5) has emerged as a compound of significant interest. This structurally unique molecule combines a cyclopentane backbone with a cyclopropyl substituent, offering a versatile scaffold for drug discovery and material science applications. Researchers are particularly drawn to its sterically constrained geometry and the presence of both hydroxyl and amino functional groups, which enable diverse chemical modifications.

The synthesis of 1936592-84-5 often involves multi-step organic reactions, including Grignard additions and ring-closing methodologies, making it a challenging yet rewarding target for synthetic chemists. Recent publications in journals like Organic Letters have highlighted its potential as a chiral building block for asymmetric synthesis. The compound's three-dimensional complexity mimics certain natural product frameworks, explaining its growing popularity in fragment-based drug design (FBDD) approaches.

From a pharmaceutical perspective, the aminomethylcyclopropyl moiety in Cyclopentanemethanol, α-[1-(aminomethyl)cyclopropyl]-1-methyl- shows intriguing bioisosteric potential. Computational studies suggest this fragment could replace traditional peptide bonds in protease inhibitors, addressing common issues like metabolic instability. Several research groups are investigating its incorporation into GPCR-targeting compounds, particularly for neurological disorders where blood-brain barrier penetration is crucial.

The material science community has also taken notice of CAS No. 1936592-84-5. Its rigid structure makes it an interesting candidate for developing high-performance polymers with enhanced thermal stability. When incorporated into polyamide backbones, preliminary tests show improved glass transition temperatures compared to conventional aliphatic monomers. These findings align with current industry demands for sustainable materials that maintain performance under extreme conditions.

Analytical characterization of this compound presents unique challenges due to its conformational flexibility and potential for rotamer formation. Advanced techniques like cryogenic NMR and X-ray crystallography have been employed to fully elucidate its three-dimensional structure. These studies reveal fascinating intramolecular hydrogen bonding patterns that influence both its reactivity and physical properties.

In the context of green chemistry, researchers are exploring catalytic asymmetric routes to access enantiomerically pure forms of Cyclopentanemethanol, α-[1-(aminomethyl)cyclopropyl]-1-methyl-. Recent breakthroughs in organocatalysis have demonstrated promising enantioselectivities, addressing the growing need for stereochemically defined intermediates in pharmaceutical manufacturing. These developments coincide with industry-wide efforts to reduce chiral auxiliary waste and improve atom economy.

The compound's logP calculations and solubility profiles suggest favorable drug-like properties, making it particularly valuable for medicinal chemistry optimization programs. Structure-activity relationship (SAR) studies utilizing this scaffold have identified novel allosteric modulators for various enzyme targets. Its balanced lipophilicity/hydrophilicity ratio appears ideal for addressing the pervasive challenge of molecular obesity in lead compounds.

Looking ahead, the scientific community anticipates expanded applications for CAS No. 1936592-84-5 in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development. Its orthogonal reactivity allows for selective modifications under mild conditions, a critical feature for constructing complex biopharmaceutical conjugates. As the demand for targeted therapies grows, this compound's unique attributes position it as a valuable tool for next-generation drug discovery.

From a commercial perspective, the availability of Cyclopentanemethanol, α-[1-(aminomethyl)cyclopropyl]-1-methyl- remains limited to specialized suppliers, reflecting both its synthetic complexity and emerging status as a research tool. Current pricing trends suggest growing market interest, particularly among contract research organizations (CROs) focused on innovative therapeutic modalities. Analytical standards and stable isotope-labeled versions are beginning to appear in catalogs, indicating expanding applications in metabolite identification and ADME studies.

The environmental fate of this compound has become a subject of investigation, with preliminary biodegradation studies showing moderate persistence under standard conditions. These findings have prompted research into green synthetic derivatives that maintain desirable properties while offering improved environmental compatibility. Such efforts align with the pharmaceutical industry's increasing focus on benign by design principles and sustainable chemistry metrics.

In conclusion, Cyclopentanemethanol, α-[1-(aminomethyl)cyclopropyl]-1-methyl- (CAS No. 1936592-84-5) represents a fascinating case study in modern chemical research. Its unique structural features bridge multiple disciplines, from asymmetric synthesis to materials engineering, while its pharmaceutical potential continues to inspire innovative drug discovery approaches. As synthetic methodologies advance and biological understanding deepens, this compound will likely play an increasingly important role in addressing complex challenges across the chemical sciences.